(2E)-1-(3,4-Dichlorophenyl)-3-(3-fluorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(3,4-dichlorophenyl)-3-(3-fluorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H9Cl2FO/c16-13-6-5-11(9-14(13)17)15(19)7-4-10-2-1-3-12(18)8-10/h1-9H/b7-4+
• InChI Key: GUHOZYXIKBXSGN-QPJJXVBHSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=CC(=O)C2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=C/C(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H9Cl2FO
• Molecular Weight: 295.1 g/mol

Description

(2E)-1-(3,4-Dichlorophenyl)-3-(3-fluorophenyl)prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EF24 and is a synthetic curcumin analog. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-oxidant properties.

Scientific Research Applications

(2E)-1-(3,4-Dichlorophenyl)-3-(3-fluorophenyl)prop-2-en-1-one has been extensively studied for its potential applications in various fields. It has been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancers, including breast cancer, lung cancer, and prostate cancer. It has also been shown to have anti-inflammatory properties and has been studied as a potential treatment for various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Mechanism of Action

The mechanism of action of (2E)-1-(3,4-Dichlorophenyl)-3-(3-fluorophenyl)prop-2-en-1-one is not fully understood. However, it is believed to work by inhibiting the NF-kappaB signaling pathway, which is involved in various cellular processes, including inflammation and cancer. By inhibiting this pathway, this compound can reduce inflammation and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have anti-oxidant properties and can scavenge free radicals, which can cause cellular damage. Additionally, this compound has been shown to have neuroprotective effects and can protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using (2E)-1-(3,4-Dichlorophenyl)-3-(3-fluorophenyl)prop-2-en-1-one in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, it has been extensively studied and has been shown to have various potential applications in various fields. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments to fully understand its effects.

Future Directions

There are many possible future directions for research on (2E)-1-(3,4-Dichlorophenyl)-3-(3-fluorophenyl)prop-2-en-1-one. One possible direction is to further study its anti-cancer properties and to investigate its potential as a treatment for various types of cancers. Another possible direction is to investigate its anti-inflammatory properties and to study its potential as a treatment for various inflammatory diseases. Additionally, further research can be done to fully understand its mechanism of action and to design experiments to fully understand its effects.